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Compound of Interest

Compound Name: Repaglinide M1-D5

Cat. No.: B15139624

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of pharmaceutical compounds like Repaglinide M1-D5 is paramount. This guide
provides immediate, essential information on personal protective equipment (PPE), operational
procedures, and disposal plans to foster a secure laboratory environment.

Hazard Identification and Personal Protective Equipment

While a specific Safety Data Sheet (SDS) for Repaglinide M1-D5 is not readily available, data
from the closely related compound, Repaglinide-ethyl-d5, indicates that it is harmful if
swallowed, a suspected reproductive toxin, and harmful to aquatic life with long-lasting
effects[1]. Therefore, caution is advised, and the following personal protective equipment is

mandatory.

Table 1: Personal Protective Equipment (PPE) for Handling Repaglinide M1-D5
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PPE Category Item Specification

Chemical-resistant nitrile
gloves. Double-gloving is

Hand Protection Gloves recommended when handling
the solid compound or

concentrated solutions.

ANSI Z87.1 certified safety
Eye Protection Safety Glasses/Goggles glasses with side shields or

chemical splash goggles.

A buttoned, knee-length lab
] coat. A disposable gown is
Body Protection Lab Coat ]
recommended when handling

larger quantities.

A NIOSH-approved respirator
(e.g., N95) may be necessary
if there is a risk of
Respiratory Protection Respirator aerosolization or if working
outside of a ventilated
enclosure. A risk assessment

should be conducted.

Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational protocol is crucial to minimize exposure and prevent
contamination.

Preparation and Engineering Controls:

» Designated Area: All work with Repaglinide M1-D5 should be conducted in a designated
area, such as a chemical fume hood or a glove box, to minimize inhalation exposure.

e Pre-use Checklist: Before handling the compound, ensure all necessary PPE is available
and in good condition. Verify that the designated workspace is clean and uncluttered.
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e Emergency Equipment: Confirm the location and functionality of the nearest safety shower
and eyewash station.

Weighing and Solution Preparation:
o Weighing: If possible, weigh the solid compound in a ventilated balance enclosure. Use anti-

static weighing paper or a tared container to prevent dispersal of the powder.

» Dissolving: Add the solvent to the solid slowly to avoid splashing. If sonication is required,
ensure the vial is securely capped.

Storage:

o Short-term and Long-term Storage: Repaglinide M1-D5 should be stored in a refrigerator at
2-8°C[2].

e Labeling: The container must be clearly labeled with the compound name, concentration,
date, and appropriate hazard symbols.

Decontamination:

o Work Surfaces: After each use, decontaminate the work area with a suitable cleaning agent
(e.g., 70% ethanol), followed by a thorough wipe-down with a detergent solution and then
water.

» Equipment: All non-disposable equipment that comes into contact with the compound should
be thoroughly cleaned and decontaminated.

The following diagram illustrates the logical workflow for safely handling Repaglinide M1-D5.
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A logical workflow for handling Repaglinide M1-D5.
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Disposal Plan

Proper disposal of Repaglinide M1-D5 and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Table 2: Disposal Guidelines for Repaglinide M1-D5

Waste Type

Disposal Procedure

Solid Compound

Collect in a clearly labeled, sealed, and
puncture-proof waste container. Dispose of as
hazardous chemical waste in accordance with

local, state, and federal regulations.

Contaminated Labware (disposable)

Place all used disposable items (e.g., pipette
tips, gloves, weighing paper) in a designated,

sealed hazardous waste bag or container.

Liquid Waste (solutions)

Collect in a compatible, sealed, and clearly
labeled hazardous waste container. Do not mix

with other incompatible waste streams.

Contaminated Sharps

Dispose of in a designated sharps container that

is puncture-resistant and leak-proof.

The following diagram outlines the decision-making process for the proper disposal of waste

generated during the handling of Repaglinide M1-D5.
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A decision tree for the disposal of Repaglinide M1-D5 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-repaglinide-m1-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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